N1-(2-(benzofuran-2-yl)-2-hydroxypropyl)-N2-cyclopentyloxalamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-N'-cyclopentyloxamide
• InChI: InChI=1S/C18H22N2O4/c1-18(23,15-10-12-6-2-5-9-14(12)24-15)11-19-16(21)17(22)20-13-7-3-4-8-13/h2,5-6,9-10,13,23H,3-4,7-8,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: NRELHGXDHFCPGX-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NC1CCCC1)(C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of benzofuran derivatives has been studied extensively. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Scientific Research Applications

Antibacterial Activity

. . .

Antitumor Activity

. . .

Anti-oxidative Activity

. This makes them potentially useful in treating diseases caused by oxidative stress.

Antiviral Activity

. .

Anti-inflammatory and Analgesic Activity

. This suggests potential applications in pain management and treatment of inflammatory conditions.

Sensor Material Creation

. .

Antifungal Activity

. This could be particularly useful in the treatment of various fungal infections.

Antiprotozoal Activity

. This suggests potential applications in the treatment of diseases caused by protozoan parasites.

Mechanism of Action

Target of Action

Benzofuran compounds, which this compound is a derivative of, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Some substituted benzofurans have shown significant cell growth inhibitory effects on different types of cancer cells .

Mode of Action

For instance, some benzofuran derivatives have shown significant anticancer activities . The compound’s interaction with its targets likely involves binding to specific receptors or enzymes, leading to changes in cellular processes.

Biochemical Pathways

For example, some benzofuran derivatives have been found to inhibit tumor growth, suggesting they may affect pathways related to cell proliferation and apoptosis .

Pharmacokinetics

The bioavailability of benzofuran derivatives has been a target of recent compounds, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives have been found to exhibit a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . This suggests that the compound may have similar effects at the molecular and cellular level.